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Compound of Interest

Compound Name:
1,3-Bis(4-

methoxyphenoxy)benzene

Cat. No.: B082811 Get Quote

This document provides essential safety and logistical information for the proper disposal of

1,3-Bis(4-methoxyphenoxy)benzene (CAS RN: 13118-91-7), intended for researchers,

scientists, and drug development professionals. The following procedures are based on

available safety data and standard laboratory practices.

Safety and Classification Data
According to the Safety Data Sheet (SDS) for 1,3-Bis(4-methoxyphenoxy)benzene, the

substance is not classified as a hazardous mixture under REGULATION (EC) No 1272/2008.[1]

However, it is imperative to handle all chemical waste with caution and adhere to institutional

and local regulations.
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Property Value Source

CAS Number 13118-91-7 [1]

GHS Classification
Not a hazardous substance or

mixture
[1]

Hazard Pictograms None required [1]

Signal Word None required [1]

Hazard Statements None required [1]

Precautionary Statements None required [1]

Transport Information
Not classified as dangerous for

transport
[1]

Experimental Protocols: Disposal Procedures
The recommended method for the disposal of 1,3-Bis(4-methoxyphenoxy)benzene, including

unused product and contaminated materials, is through a licensed professional waste disposal

service.[1][2]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Clearly label a dedicated waste container for "Non-hazardous solid chemical waste" or as

per your institution's guidelines.

Ensure the container is in good condition, compatible with the chemical, and has a secure

lid.

Personal Protective Equipment (PPE):

Before handling the chemical for disposal, wear appropriate PPE, including:

Safety glasses or goggles
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Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Waste Transfer:

Conduct all transfers of the chemical to the waste container in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust.

If transferring a solid, handle it carefully to minimize dust generation.[1]

Container Management:

Securely close the waste container after each addition.

Store the waste container in a designated, cool, and dry satellite accumulation area, away

from incompatible materials.

Disposal of Empty Containers:

Thoroughly remove all contents from the original container.

Dispose of the empty container in accordance with local and national regulations.[1]

Depending on the level of decontamination, it may be disposed of as regular laboratory

waste or may need to be handled by the waste disposal service.

Spill Management:

In the event of a spill, prevent the product from entering drains.[1]

Wear appropriate PPE.

For solid spills, carefully pick up the material to avoid creating dust and place it in the

designated waste container.[1]

Clean the spill area thoroughly.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

waste disposal company to arrange for the pickup and disposal of the chemical waste.[1]

[2]

Provide them with the Safety Data Sheet for 1,3-Bis(4-methoxyphenoxy)benzene.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Bis(4-methoxyphenoxy)benzene.
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Start: Have 1,3-Bis(4-methoxyphenoxy)benzene Waste

Identify Waste:
- Unused Chemical

- Contaminated Materials
- Spill Debris

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Safety Glasses

- Gloves
- Lab Coat

Segregate into a Labeled,
Compatible Waste Container

Spill Occurs?

Follow Spill Procedure:
- Prevent Entry to Drains

- Collect without Dust
- Decontaminate Area

Yes

Store Waste in Designated
Satellite Accumulation Area

No

Contact Licensed Waste
Disposal Service / EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Bis(4-methoxyphenoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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